Cas no 53960-17-1 (1H-Pyrazole-3-carboxylic acid, 1-phenyl-5-propoxy-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-phenyl-5-propoxy-, ethyl ester
• CAS No: 53960-17-1
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 355990
• PubChem ID: 12334791
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-phenyl-5-propoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-phenyl-5-propoxy-, ethyl ester
• ethyl 1-phenyl-5-propoxypyrazole-3-carboxylate
• Ethyl 1-phenyl-5-propoxy-1H-pyrazole-3-carboxylate
• 53960-17-1
• DTXSID90491089

• Inchi： 1S/C15H18N2O3/c1-3-10-20-14-11-13(15(18)19-4-2)16-17(14)12-8-6-5-7-9-12/h5-9,11H,3-4,10H2,1-2H3
• InChI Key： BQNWWUBKUIJDPD-UHFFFAOYSA-N
• SMILES： O(CCC)C1=CC(C(=O)OCC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.13184
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35